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Compound of Interest

Compound Name: (Z)-PUGNAc

Cat. No.: B1239690 Get Quote

Application Notes and Protocols for (Z)-PUGNAc
(Z)-PUGNAc is a potent inhibitor of O-GlcNAcase (OGA), the enzyme responsible for removing

O-linked N-acetylglucosamine (O-GlcNAc) from proteins. By inhibiting OGA, (Z)-PUGNAc
treatment leads to an increase in global protein O-GlcNAcylation, making it a valuable tool for

studying the roles of this post-translational modification in various cellular processes.

These application notes provide detailed protocols for the preparation and use of (Z)-PUGNAc
stock solutions for in vitro experiments, targeting researchers, scientists, and drug development

professionals.
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Property Value Source

Molecular Weight 353.33 g/mol

Formula C₁₅H₁₉N₃O₇

Purity
≥95% to ≥99% (varies by

supplier)
[1][2][3]

Appearance Crystalline solid [1][2]

Storage Store at -20°C [2]

Stability ≥ 4 years at -20°C [1][2]

Solubility of (Z)-PUGNAc
Solvent Maximum Concentration Source

DMSO 100 mM (35.33 mg/mL)

Dimethyl formamide (DMF) ~10 mg/mL [1][2]

PBS (pH 7.2) ~1 mg/mL [1][2]

Stock Solution Storage Recommendations
Storage
Temperature

Duration Solvent Source

-80°C Up to 6 months DMSO [4]

-20°C Up to 1 month DMSO [4]

Aqueous Solution
Not recommended for

more than one day
PBS [1]

Experimental Protocols
Protocol 1: Preparation of a 100 mM (Z)-PUGNAc Stock
Solution in DMSO
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This protocol describes the preparation of a high-concentration stock solution of (Z)-PUGNAc
in DMSO, which is the most common solvent for this compound.

Materials:

(Z)-PUGNAc powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Aliquot (Z)-PUGNAc: Weigh out the desired amount of (Z)-PUGNAc powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

35.33 mg of (Z)-PUGNAc.

Add DMSO: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the (Z)-PUGNAc powder. To prepare a 100 mM solution with 35.33 mg of (Z)-
PUGNAc, add 1 mL of DMSO.

Dissolve the Compound: Vortex the solution until the (Z)-PUGNAc is completely dissolved.

[4] Gentle warming or sonication can be used to aid dissolution if precipitation occurs.[4]

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[4] Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[4]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol details the dilution of the DMSO stock solution to a final working concentration in

cell culture medium. A typical working concentration for (Z)-PUGNAc in cell culture is 100 µM.
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[5][6][7]

Materials:

100 mM (Z)-PUGNAc stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes for dilution

Procedure:

Thaw Stock Solution: Thaw an aliquot of the 100 mM (Z)-PUGNAc stock solution at room

temperature.

Prepare Intermediate Dilution (Optional but Recommended): To ensure accurate final

dilution, it is recommended to prepare an intermediate dilution. For example, dilute the 100

mM stock solution 1:100 in cell culture medium to create a 1 mM intermediate stock.

Prepare Final Working Solution: Dilute the stock or intermediate solution into the final volume

of cell culture medium to achieve the desired working concentration. For example, to prepare

10 mL of medium with a final concentration of 100 µM (Z)-PUGNAc, add 10 µL of the 100

mM stock solution.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used to prepare the (Z)-PUGNAc working solution. This is crucial as

DMSO can have physiological effects at higher concentrations.[1]

Mix and Apply to Cells: Gently mix the medium containing (Z)-PUGNAc or the vehicle control

and add it to your cell culture plates.

Incubation: Incubate the cells for the desired period. For example, studies have used

incubation times ranging from 12 to 19 hours.[5][7]
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Caption: Mechanism of (Z)-PUGNAc action.
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Caption: Experimental workflow for a cell-based assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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